Cas no 667414-17-7 (5-1-(3-Chlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol)

5-1-(3-Chlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a 3-chlorophenoxyethyl group and a thiol moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the thiol group enhances its potential for further functionalization, while the chlorophenoxyethyl substituent contributes to lipophilicity, influencing bioavailability and binding affinity. Its well-defined molecular architecture allows for precise modifications in drug design, particularly in developing enzyme inhibitors or antimicrobial agents. The compound's stability under standard conditions ensures reliable handling and storage, supporting its use in research and industrial applications.
5-1-(3-Chlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol structure
667414-17-7 structure
Product Name:5-1-(3-Chlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol
CAS No:667414-17-7
MF:C11H12ClN3OS
MW:269.750479698181
MDL:MFCD04054652
CID:872035
PubChem ID:3872141
Update Time:2025-05-28

5-1-(3-Chlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-(1-(3-Chlorophenoxy)ethyl)-4-methyl-4H-1,2,4-triazole-3-thiol
    • 3-[1-(3-chlorophenoxy)ethyl]-4-methyl-1H-1,2,4-triazole-5-thione
    • 5-[1-(3-chlorophenoxy)ethyl]-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 5-[1-(3-Chlorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol
    • MFCD04054652
    • 667414-17-7
    • VS-06041
    • AKOS003330769
    • AKOS017258670
    • DTXSID80397667
    • 5-1-(3-Chlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol
    • MDL： MFCD04054652
    • Inchi： 1S/C11H12ClN3OS/c1-7(10-13-14-11(17)15(10)2)16-9-5-3-4-8(12)6-9/h3-7H,1-2H3,(H,14,17)
    • InChI Key： DCOBIQZXJGKIRZ-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)OC(C)C1=NNC(N1C)=S

Computed Properties

  • Exact Mass: 269.03900
  • Monoisotopic Mass: 269.0389609g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 69Ų

Experimental Properties

  • PSA: 78.74000
  • LogP: 2.89720

5-1-(3-Chlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-1-(3-Chlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-1-(3-Chlorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C614130-100mg
5-[1-(3-Chlorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol
 667414-17-7
100mg
 $ 50.00 2022-06-06
TRC
C614130-500mg
5-[1-(3-Chlorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol
 667414-17-7
500mg
 $ 210.00 2022-06-06
TRC
C614130-1g
5-[1-(3-Chlorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol
 667414-17-7
1g
 $ 320.00 2022-06-06
abcr
AB214851-1 g
5-[1-(3-Chlorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol; 95%
 667414-17-7
1 g
 €230.10 2023-07-20
abcr
AB214851-5 g
5-[1-(3-Chlorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol; 95%
 667414-17-7
5 g
 €749.60 2023-07-20
Chemenu
CM114629-1g
5-[1-(3-chlorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol
 667414-17-7 95%
1g
 $*** 2023-05-29
Chemenu
CM114629-5g
5-[1-(3-chlorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol
 667414-17-7 95%
5g
 $*** 2023-05-29
eNovation Chemicals LLC
Y1259938-1g
5-[1-(3-chlorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol
 667414-17-7 95%
1g
 $185 2024-06-06
eNovation Chemicals LLC
Y1259938-5g
5-[1-(3-chlorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol
 667414-17-7 95%
5g
 $650 2024-06-06
abcr
AB214851-1g
5-[1-(3-Chlorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol, 95%; .
 667414-17-7 95%
1g
 €230.10 2025-04-17

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